Cas no 131548-44-2 (5-Pyrimidinol,2-[4-(hexyloxy)phenyl]-)

• Product Name: 5-Pyrimidinol,2-[4-(hexyloxy)phenyl]-
• CAS No: 131548-44-2
• MF: C₁₆H₂₀N₂O₂
• MW: 272.342204093933
• CID: 102318
• PubChem ID: 604863
• Update Time: 2025-04-18

5-Pyrimidinol,2-[4-(hexyloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinol,2-[4-(hexyloxy)phenyl]-
• 2-(4-Hexoxyphenyl)-5-hydroxypyrimidine
• 2-(4-hexoxyphenyl)pyrimidin-5-ol
• 131548-44-2
• 2-[4-(Hexyloxy)phenyl]-5-pyrimidinol #
• 2-(4-Hexyloxyphenyl)-5-hydroxypyrimidine
• SCHEMBL7877116
• 2-(4-(Hexyloxy)phenyl)pyrimidin-5-ol
• DTXSID50345493

• Inchi： 1S/C16H20N2O2/c1-2-3-4-5-10-20-15-8-6-13(7-9-15)16-17-11-14(19)12-18-16/h6-9,11-12,19H,2-5,10H2,1H3
• InChI Key： MHSAUKQYUPPMRZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C2N=CC(=CN=2)O)=CC=1)CCCCCC

Computed Properties

• Exact Mass: 272.1526
• Monoisotopic Mass: 272.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 55.2Ų

Experimental Properties

• PSA: 55.24